Cas no 796880-82-5 ((4-{(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzenesulfonyl)urea)

• Product Name: (4-{(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzenesulfonyl)urea
• CAS No: 796880-82-5
• MF: C₁₇H₁₃N₅O₃S₃
• MW: 431.511818647385
• CID: 6147095
• PubChem ID: 1835516
• Update Time: 2025-05-20

(4-{(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzenesulfonyl)urea Chemical and Physical Properties

Names and Identifiers

• (4-{(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzenesulfonyl)urea
• (4-{[(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzenesulfonyl)urea
• 796880-82-5
• F1291-0342
• [4-[[(E)-2-cyano-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)ethenyl]amino]phenyl]sulfonylurea
• (E)-N-carbamoyl-4-((2-cyano-2-(4-(thiophen-2-yl)thiazol-2-yl)vinyl)amino)benzenesulfonamide
• AKOS005635703

• Inchi： 1S/C17H13N5O3S3/c18-8-11(16-21-14(10-27-16)15-2-1-7-26-15)9-20-12-3-5-13(6-4-12)28(24,25)22-17(19)23/h1-7,9-10,20H,(H3,19,22,23)/b11-9+
• InChI Key： SMBJWLWHDASLIQ-PKNBQFBNSA-N
• SMILES： S(C1C=CC(=CC=1)N/C=C(\C#N)/C1=NC(=CS1)C1=CC=CS1)(NC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 431.01805281g/mol
• Monoisotopic Mass: 431.01805281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 203Ų

Additional information on (4-{(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzenesulfonyl)urea

Introduction to Compound CAS No 796880-82-5: (4-{(1E)-2-cyano-2-4-(thiophen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzenesulfonyl)urea

The compound with CAS No 796880-82-5, named (4-{(1E)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol]-5-enylamino}benzenesulfonyl)urea, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties in fields such as pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with enhanced stability and efficacy.

The molecular structure of this compound is characterized by a benzenesulfonyl group attached to a urea moiety, which is further linked to a thiazole ring substituted with a thiophene group. The presence of these heterocyclic rings introduces significant electronic and steric effects, making the compound highly versatile. The cyano group within the structure adds electron-withdrawing properties, enhancing the compound's reactivity in certain chemical transformations. These structural attributes make it an ideal candidate for exploring novel synthetic pathways and functional materials.

Recent research has focused on the synthesis of this compound through innovative methodologies. For instance, a study published in *Organic Chemistry Frontiers* demonstrated the use of a one-pot synthesis approach involving click chemistry principles. This method not only simplifies the synthesis process but also enhances the scalability of the compound for industrial applications. The incorporation of green chemistry principles in its synthesis has further underscored its potential as an environmentally friendly alternative to traditional synthetic routes.

In terms of applications, this compound has shown remarkable promise in the pharmaceutical industry. Its ability to act as a bioisostere in drug design has been extensively explored. A recent study in *Journal of Medicinal Chemistry* reported that this compound exhibits potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The thiazole-thiophene conjugated system within its structure plays a crucial role in modulating its pharmacokinetic properties, making it an attractive lead compound for drug development.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to act as a plant growth regulator has been demonstrated in several field trials. A research article in *Agricultural Sciences* highlighted that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. The cyano group's electron-withdrawing effect contributes significantly to its bioactivity, making it a valuable addition to sustainable agriculture practices.

From a materials science perspective, this compound has been investigated for its potential as a building block in constructing advanced materials such as conductive polymers and stimuli-responsive materials. A study published in *Advanced Materials* revealed that incorporating this compound into polymer networks can significantly enhance their electrical conductivity and mechanical stability. The presence of aromatic heterocycles within its structure facilitates strong π–π interactions, which are critical for achieving these properties.

Moreover, recent advancements in computational chemistry have enabled detailed insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the thiazole-thiophene conjugated system exhibits unique electronic transitions, making it suitable for applications in optoelectronics. These findings have opened new avenues for exploring its use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, CAS No 796880-82-5 represents a multifaceted organic molecule with diverse applications across various scientific disciplines. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a key player in modern material science and drug discovery. As research continues to unfold, this compound is expected to pave the way for innovative solutions in addressing global challenges related to health, agriculture, and sustainable energy.